Cas no 928-81-4 (6-oxohexanoic acid)
6-oxohexanoic acid structure
Product Name:6-oxohexanoic acid
6-oxohexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- Hexanoic acid, 6-oxo-
- 6-Oxohexanoic acid
- EN300-118441
- SCHEMBL87720
- A901767
- HY-141595
- 928-81-4
- adipic semialdehyde
- DTXSID50239146
- 5-formylpentanoic Acid
- adipic acid semialdehyde
- 5-formylvaleric acid
- CS-0182071
- AKOS005066800
- adipic acid monoaldehyde
- CHEBI:2490
- Adipate semialdehyde
- 1-hexanal-6-carboxylic acid
- PNPPVRALIYXJBW-UHFFFAOYSA-N
- 5formylvaleric acid
- Hexan-1-one-6-carboxylate
- AM84276
- Q27105685
- MFCD00057570
- 6-oxohexanoicacid
- adipic monoaldehyde
- C06102
- 5-carbohydroxy-1-pentanal
- G83742
- DTXCID70161637
- DA-60534
- 6-oxohexanoic acid
-
- Inchi： 1S/C6H10O3/c7-5-3-1-2-4-6(8)9/h5H,1-4H2,(H,8,9)
- InChI Key： PNPPVRALIYXJBW-UHFFFAOYSA-N
- SMILES： OC(CCCCC=O)=O
Computed Properties
- Exact Mass: 130.062994177g/mol
- Monoisotopic Mass: 130.062994177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 5
- Complexity: 98.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: -0.1
- Topological Polar Surface Area: 54.4Ų
6-oxohexanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-118441-50mg |
6-oxohexanoic acid |
928-81-4 | 95.0% | 50mg |
$600.0 | 2023-10-03 | |
| Enamine | EN300-118441-100mg |
6-oxohexanoic acid |
928-81-4 | 95.0% | 100mg |
$783.0 | 2023-10-03 | |
| Enamine | EN300-118441-250mg |
6-oxohexanoic acid |
928-81-4 | 95.0% | 250mg |
$1118.0 | 2023-10-03 | |
| Enamine | EN300-118441-500mg |
6-oxohexanoic acid |
928-81-4 | 95.0% | 500mg |
$1760.0 | 2023-10-03 | |
| Enamine | EN300-118441-1000mg |
6-oxohexanoic acid |
928-81-4 | 95.0% | 1000mg |
$2257.0 | 2023-10-03 | |
| Enamine | EN300-118441-2500mg |
6-oxohexanoic acid |
928-81-4 | 95.0% | 2500mg |
$4424.0 | 2023-10-03 | |
| Enamine | EN300-118441-5000mg |
6-oxohexanoic acid |
928-81-4 | 95.0% | 5000mg |
$6545.0 | 2023-10-03 | |
| Enamine | EN300-118441-10000mg |
6-oxohexanoic acid |
928-81-4 | 95.0% | 10000mg |
$9704.0 | 2023-10-03 | |
| Enamine | EN300-118441-0.05g |
6-oxohexanoic acid |
928-81-4 | 95% | 0.05g |
$600.0 | 2023-06-08 | |
| Enamine | EN300-118441-0.1g |
6-oxohexanoic acid |
928-81-4 | 95% | 0.1g |
$783.0 | 2023-06-08 |
6-oxohexanoic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:928-81-4)6-oxohexanoic acid
Order Number:A901767
Stock Status:in Stock
Quantity:250mg/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:09
Price ($):234.0/548.0
Email:sales@amadischem.com
6-oxohexanoic acid Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:928-81-4)6-oxohexanoic acid
Purity:99%/99%
Quantity:250mg/1g
Price ($):234.0/548.0